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Compound of Interest

Compound Name: 2-Bromo-4,6-dimethylphenol

Cat. No.: B092557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to the synthesis and preparation of 2-Bromo-4,6-
dimethylphenol, a key intermediate in various chemical and pharmaceutical applications. This

document outlines the primary synthetic routes, detailed experimental protocols, and relevant

quantitative data to support researchers and professionals in the field of drug development and

organic synthesis.

Introduction
2-Bromo-4,6-dimethylphenol is an aromatic organic compound with the chemical formula

C₈H₉BrO.[1] Its structure, featuring a phenol ring substituted with a bromine atom and two

methyl groups, makes it a valuable building block in the synthesis of more complex molecules.

It is primarily used in the development of novel pharmaceutical compounds and as a reference

standard in analytical testing. The synthesis of this compound typically involves the electrophilic

bromination of 4,6-dimethylphenol.

Synthesis Pathway
The most common and direct method for the synthesis of 2-Bromo-4,6-dimethylphenol is the

electrophilic aromatic substitution of 4,6-dimethylphenol with a suitable brominating agent,

typically molecular bromine (Br₂). The reaction is generally carried out in a chlorinated solvent

at controlled temperatures to ensure high selectivity for the ortho-bromination product.
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The overall reaction is as follows:

4,6-dimethylphenol + Br₂ → 2-Bromo-4,6-dimethylphenol + HBr

The hydroxyl group of the phenol is a strong activating group, directing the incoming

electrophile (bromine) to the ortho and para positions. Since the para position is already

occupied by a methyl group, the bromination occurs at one of the ortho positions.

Below is a diagram illustrating the synthesis pathway:
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Reactants Reaction Conditions

Products

4,6-Dimethylphenol

2-Bromo-4,6-dimethylphenol

+ Bromine

Bromine (Br₂) Solvent
(e.g., Chloroform, CCl₄)

Controlled Temperature
(e.g., 0-5 °C)

Hydrogen Bromide (HBr)

generates
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Reaction Setup

Bromination Reaction

Work-up

Purification

Charge reactor with p-cresol and chloroform

Cool the reactor to 0-5 °C with an ice bath

Prepare bromine solution in chloroform in a dropping funnel

Slowly add bromine solution to the reactor over 7 hours

Maintain temperature at 0-5 °C and stir continuously

Add water to quench the reaction and wash out HBr

Separate the organic layer

Wash organic layer with water/sodium bicarbonate until neutral

Dry the organic layer with anhydrous MgSO₄ or Na₂SO₄

Distill off the solvent (chloroform)

Perform fractional distillation under reduced pressure to obtain pure product

L

Final Product:
2-Bromo-4,6-dimethylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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